Cas no 25655-83-8 (water dimer)

• Product Name: water dimer
• CAS No: 25655-83-8
• MF: H₄O₂
• MW: 36.0305604934692
• CID: 913947
• PubChem ID: 447138
• Update Time: 2025-04-19

water dimer Chemical and Physical Properties

Names and Identifiers

• water dimer
• 25655-83-8
• Water, dimer
• water H2O
• H2O water
• H2O hydrate
• JEGUKCSWCFPDGT-UHFFFAOYSA-N
• water water

• Inchi： 1S/2H2O/h2*1H2
• InChI Key： JEGUKCSWCFPDGT-UHFFFAOYSA-N
• SMILES： O.O

Computed Properties

• Exact Mass: 18.01056
• Monoisotopic Mass: 36.021129366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2Ų

Experimental Properties

• PSA: 31.5